3-Bromo-4-butoxybenzoic acid

• IUPAC Name: 3-bromo-4-butoxybenzoic acid
• InChI: InChI=1S/C11H13BrO3/c1-2-3-6-15-10-5-4-8(11(13)14)7-9(10)12/h4-5,7H,2-3,6H2,1H3,(H,13,14)
• InChI Key: BVBNHQFKCXIFBR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C(=O)O)Br
• Molecular Formula: C11H13BrO3
• DSSTOX Substance ID: DTXSID00406528
• Molecular Weight: 273.12 g/mol
• CAS RN: 450416-09-8

Description

3-Bromo-4-butoxybenzoic acid is a chemical compound with the molecular formula C11H13BrO3 and a molecular weight of 273.13. It is used in various areas of research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H13BrO3/c1-2-3-6-15-10-5-4-8 (11 (13)14)7-9 (10)12/h4-5,7H,2-3,6H2,1H3, (H,13,14). This code provides a textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 273.13. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

3-BBBA is used in a variety of scientific research applications, including organic synthesis, pharmaceutical research, and drug discovery. It is used as a reagent in the synthesis of various organic compounds, including heterocyclic compounds, antibiotics, and polymers. It can also be used as a building block in the synthesis of various drugs and pharmaceuticals.

Mechanism of Action

3-BBBA acts as a nucleophilic reagent in organic synthesis. It is capable of reacting with various electrophiles, such as carbonyl compounds, to form new molecules. It can also act as a catalyst in the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
3-BBBA has not been studied for its biochemical and physiological effects. However, it is known to be toxic and should be handled with caution.

Advantages and Limitations for Lab Experiments

3-BBBA is a versatile reagent that can be used in a variety of organic synthesis reactions. It is relatively inexpensive and can be stored for extended periods of time without significant degradation. However, it is a toxic compound and should be handled with caution.

Future Directions

There are a variety of potential future directions for 3-BBBA research. These include further studies into its biochemical and physiological effects, as well as its potential applications in drug discovery and pharmaceutical research. Other potential future directions include the development of new synthetic methods for the synthesis of 3-BBBA and its derivatives, as well as the development of new applications for the compound.

Synthesis Methods

3-BBBA can be synthesized from the reaction between 4-butoxybenzoic acid and bromine, in the presence of a base catalyst. The reaction is carried out in an inert atmosphere to prevent oxidation of the starting materials. The product is then purified by recrystallization from a suitable solvent.

Safety and Hazards

3-Bromo-4-butoxybenzoic acid is labeled as an irritant. It’s always important to handle chemical substances with care, following appropriate safety protocols.